Cas no 868256-59-1 (4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol)

• Product Name: 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol
• CAS No: 868256-59-1
• MF: C₁₄H₁₃BrFNO
• MW: 310.161526441574
• CID: 5701950
• PubChem ID: 3352748
• Update Time: 2025-05-20

4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• CS-0366759
• STK900599
• AKOS005108862
• JS-2871
• 4-bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol
• 4-bromo-2-[(5-fluoro-2-methylanilino)methyl]phenol
• 4-Bromo-2-(((5-fluoro-2-methylphenyl)amino)methyl)phenol
• 868256-59-1
• 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol

• Inchi： 1S/C14H13BrFNO/c1-9-2-4-12(16)7-13(9)17-8-10-6-11(15)3-5-14(10)18/h2-7,17-18H,8H2,1H3
• InChI Key： NHCAOLXIXWMDTM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C=C1CNC1=CC(F)=CC=C1C

Computed Properties

• Exact Mass: 309.01645g/mol
• Monoisotopic Mass: 309.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol

Comprehensive Overview of 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol (CAS No. 868256-59-1)

4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol (CAS No. 868256-59-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bromophenol and fluoroaniline structural motifs, is widely studied for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further exploration.

The compound's chemical structure features a phenol core substituted with a bromo group at the 4-position and an amino-methyl linkage to a 5-fluoro-2-methylphenyl moiety. This combination of functional groups contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. In recent years, the demand for halogenated phenols and fluorinated aromatic compounds has surged due to their versatility in pharmaceutical intermediates and agrochemical formulations.

One of the most frequently searched topics related to 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol is its role in targeted drug design. With the rise of precision medicine and AI-driven drug discovery, researchers are leveraging compounds like this to develop small-molecule inhibitors for specific biological pathways. The fluoro and bromo substituents enhance the compound's ability to interact with enzyme active sites, making it a valuable tool in structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential in material science applications. The integration of halogenated aromatics into polymers and coatings has been a hot topic, particularly for improving thermal stability and chemical resistance. Industries are exploring how 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol can be used to modify surface properties or serve as a cross-linking agent in high-performance materials.

From an analytical chemistry perspective, the compound's spectroscopic signatures (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and purity assessment. Laboratories often search for synthetic protocols and optimization strategies to produce this compound efficiently. Recent advancements in green chemistry have also prompted inquiries into eco-friendly synthesis routes for such halogenated derivatives.

In summary, 4-Bromo-2-{[(5-fluoro-2-methylphenyl)amino]methyl}phenol (CAS No. 868256-59-1) is a multifaceted compound with broad relevance in drug development, material innovation, and analytical methodologies. Its unique structural features and functional groups continue to inspire research across multiple disciplines, aligning with contemporary trends in sustainable chemistry and biomolecular engineering.